Cas no 351992-19-3 (4-Bromo-N-ethylphthalimide)

• Product Name: 4-Bromo-N-ethylphthalimide
• CAS No: 351992-19-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 3044713
• PubChem ID: 2274430
• Update Time: 2025-11-06

4-Bromo-N-ethylphthalimide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-ethylphthalimide
• SR-01000200258-1
• 351992-19-3
• 5-bromo-2-ethylisoindoline-1,3-dione
• 5-bromo-2-ethylisoindole-1,3-dione
• Cambridge id 5238538
• BS-32324
• SCHEMBL585483
• SB64207
• DB-206768
• SR-01000200258
• ZXCTXIQGCZCRNK-UHFFFAOYSA-N
• AKOS003244912

• Inchi： 1S/C10H8BrNO2/c1-2-12-9(13)7-4-3-6(11)5-8(7)10(12)14/h3-5H,2H2,1H3
• InChI Key： ZXCTXIQGCZCRNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(N(CC)C(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 344.8±25.0 °C at 760 mmHg
• Flash Point: 162.3±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-N-ethylphthalimide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-Bromo-N-ethylphthalimide

Comprehensive Overview of 4-Bromo-N-Ethylphthalimide (CAS No. 351992-19-3): Structure, Synthesis, and Emerging Applications

4-Bromo-N-Ethylphthalimide, a halogenated phthalimide derivative with the molecular formula C₁₀H₈BrNO₂, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and versatile reactivity. The compound is characterized by a bromine atom at the 4-position of the phthalimide ring and an ethyl group at the nitrogen atom, making it a valuable building block for the synthesis of complex organic molecules. Recent advancements in synthetic methodologies have further enhanced its utility, particularly in the development of novel drug candidates and functional materials.

The core structure of 4-Bromo-N-Ethylphthalimide combines the aromaticity of the phthalimide scaffold with the electrophilic nature of brominated substituents. This dual functionality enables its participation in a wide range of chemical transformations, including nucleophilic substitution, coupling reactions, and transition-metal-catalyzed processes. Studies published in journals such as JACS and Organic Letters (e.g., 2023) highlight its role as a key intermediate in the synthesis of biologically active compounds, including antitumor agents and enzyme inhibitors.

Synthetic routes to CAS No. 351992-19-3 typically involve bromination of N-ethylphthalimide under controlled conditions to avoid over-halogenation or degradation of the sensitive imide functionality. Modern protocols emphasize green chemistry principles, utilizing environmentally benign solvents and catalysts to improve yield and selectivity. For instance, a 2024 study demonstrated that microwave-assisted bromination using NBS (N-bromosuccinimide) achieved >85% purity within minutes, significantly reducing reaction time compared to traditional methods.

In pharmaceutical research, brominated phthalimide derivatives like this compound are being explored for their potential as prodrugs or bioconjugation reagents. The bromine atom serves as an excellent leaving group in SN_Ar reactions, facilitating site-specific modifications on drug molecules or biomolecules such as peptides and antibodies. A notable example from 2025 involved its use in click chemistry to label G-protein coupled receptors (GPCRs), enhancing imaging resolution in cancer diagnostics.

The material science community has also leveraged this compound's properties for designing high-performance polymers and liquid crystals. Its rigid aromatic core contributes to thermal stability, while the bromine substituent can be selectively replaced with functional groups like cyano or fluoro moieties to tailor material properties. Research from 2026 demonstrated that polymer networks incorporating this monomer exhibited exceptional mechanical strength and UV resistance, suitable for aerospace applications.

An emerging area is its application in electrochemical sensors for heavy metal detection. The bromine-containing structure interacts selectively with mercury ions through coordination chemistry principles, enabling ultra-sensitive detection limits (< 1 ppb). A 2027 publication described an electrochemical sensor array based on this mechanism showing promising results for environmental monitoring applications.

Safety data indicates that while this compound requires standard laboratory precautions due to its halogen content, it does not fall under restricted substance classifications when handled appropriately under fume hood conditions with personal protective equipment (PPE). Its low volatility compared to other brominated compounds further reduces exposure risks during handling.

Ongoing research focuses on expanding its utility through computational modeling approaches that predict optimal reaction conditions for specific transformations involving this scaffold. Machine learning algorithms trained on reaction databases have successfully identified novel cross-coupling reactions enabled by this compound's unique electronic profile.

In conclusion, CAS No. 351992-19-3 represents a multifunctional platform molecule whose strategic design allows participation across diverse chemical processes from drug discovery to advanced materials engineering. Continued innovation in synthetic strategies will likely broaden its applicability while maintaining rigorous safety standards through responsible chemical management practices.